Cas no 1909319-26-1 (2-(diethylamino)ethyl 3-amino-2-ethoxybenzoate)

• Product Name: 2-(diethylamino)ethyl 3-amino-2-ethoxybenzoate
• CAS No: 1909319-26-1
• MF: C₁₅H₂₄N₂O₃
• MW: 280.362664222717
• MDL: MFCD29762843
• CID: 5246892
• PubChem ID: 104207612
• Update Time: 2025-07-23

2-(diethylamino)ethyl 3-amino-2-ethoxybenzoate Chemical and Physical Properties

Names and Identifiers

• 2-(diethylamino)ethyl 3-amino-2-ethoxybenzoate
• Benzoic acid, 3-amino-2-ethoxy-, 2-(diethylamino)ethyl ester

• MDL： MFCD29762843
• Inchi： 1S/C15H24N2O3/c1-4-17(5-2)10-11-20-15(18)12-8-7-9-13(16)14(12)19-6-3/h7-9H,4-6,10-11,16H2,1-3H3
• InChI Key： OEDFXEBGFNZIBB-UHFFFAOYSA-N
• SMILES： C(OCCN(CC)CC)(=O)C1=CC=CC(N)=C1OCC

Additional information on 2-(diethylamino)ethyl 3-amino-2-ethoxybenzoate

Introduction to 2-(diethylamino)ethyl 3-amino-2-ethoxybenzoate (CAS No. 1909319-26-1) and Its Emerging Applications in Chemical Biology

2-(diethylamino)ethyl 3-amino-2-ethoxybenzoate, identified by the chemical identifier CAS No. 1909319-26-1, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, featuring a benzoate core substituted with an amino group at the 3-position and an ethoxy group at the 2-position, further functionalized with a diethylaminoethyl side chain, presents a unique structural framework that has garnered attention for its potential biological activities and mechanistic insights.

The structural attributes of 2-(diethylamino)ethyl 3-amino-2-ethoxybenzoate make it a versatile scaffold for drug discovery and molecular probes. The presence of both basic (amine) and acidic (carboxylate) functionalities allows for interactions with various biological targets, including enzymes and receptors. Moreover, the ethoxy group introduces hydrophilicity, enhancing solubility in aqueous environments, which is crucial for in vitro and in vivo studies.

In recent years, there has been growing interest in developing small-molecule modulators that can interact with protein-protein interactions (PPIs), a critical aspect of many biological pathways. The benzoate moiety in 2-(diethylamino)ethyl 3-amino-2-ethoxybenzoate is known to be a privileged scaffold in medicinal chemistry, often employed in the design of molecules targeting neurological disorders, inflammation, and cancer. The combination of the amino and ethoxy substituents further expands its utility by allowing for selective binding to specific pockets on biological targets.

One of the most compelling aspects of this compound is its potential as a tool for studying enzyme mechanisms. For instance, researchers have utilized structurally related benzoates to investigate the activity of cytochrome P450 enzymes, which play a pivotal role in drug metabolism. The diethylaminoethyl side chain can serve as a handle for derivatization, enabling the synthesis of analogs with tailored properties. This flexibility has been exploited in the development of probes that can modulate enzyme activity or serve as substrates for kinetic studies.

The field of chemical biology has seen significant advancements in the use of computational methods to predict and validate molecular interactions. 2-(diethylamino)ethyl 3-amino-2-ethoxybenzoate has been subjected to molecular docking studies to identify potential binding sites on target proteins. These studies have revealed that the compound can interact with both hydrophobic and polar residues, suggesting its ability to bind to diverse protein targets. Such insights are invaluable for designing molecules with improved binding affinity and selectivity.

Moreover, the compound’s structural features make it amenable to further functionalization, allowing researchers to explore novel chemical space. For example, modifications at the amino group can introduce additional hydrogen bonding capabilities, while alterations at the ethoxy position could enhance metabolic stability or bioavailability. These possibilities have opened up new avenues for drug discovery programs targeting complex diseases.

Recent experimental studies have begun to unravel the pharmacological profile of 2-(diethylamino)ethyl 3-amino-2-ethoxybenzoate. Initial investigations have shown that this compound exhibits modest activity against certain enzymatic targets, suggesting its potential as a lead compound for further optimization. The benzoate core appears to be critical for binding affinity, while the diethylaminoethyl side chain contributes to solubility and pharmacokinetic properties. These findings are consistent with previous reports on structurally related benzoates that have shown promise in preclinical studies.

The integration of experimental data with computational modeling has been instrumental in understanding the mode of action of 2-(diethylamino)ethyl 3-amino-2-ethoxybenzoate. By combining high-resolution structural information from crystallography or NMR spectroscopy with molecular dynamics simulations, researchers can gain insights into how this compound interacts with its biological targets at an atomic level. Such detailed understanding is essential for designing molecules with enhanced efficacy and reduced off-target effects.

In conclusion, 2-(diethylamino)ethyl 3-amino-2-ethoxybenzoate (CAS No. 1909319-26-1) represents a promising candidate for further exploration in chemical biology and drug discovery. Its unique structural features, combined with its potential as a modulator of protein-protein interactions and enzyme activity, make it an attractive scaffold for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most challenging diseases faced by humanity.